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Compound of Interest

Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties and potential uses

of 1,2-Ethanediol, dipropanoate as a solvent and reaction medium in organic synthesis. While

not a conventional solvent, its application in solvent-free reaction conditions and its potential

use in specialized areas like nanoparticle synthesis are explored.

Physical and Chemical Properties
1,2-Ethanediol, dipropanoate, also known as ethylene glycol dipropionate, is a diester with

properties that make it a candidate for specific applications in organic synthesis.[1][2] A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1,2-Ethanediol, dipropanoate[1][3][4][5][6]
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Property Value Unit

Molecular Formula C₈H₁₄O₄

Molecular Weight 174.19 g/mol

CAS Number 123-80-8

Appearance Liquid

Boiling Point 211-212 °C

Flash Point 98.3 °C

Density 1.020 - 1.045 g/cm³

Water Solubility 16.51 (at 25 °C) g/L

logP (Octanol/Water Partition

Coefficient)
0.9

Vapor Pressure 0.1 (at 20 °C) mmHg

Refractive Index 1.4158

Application in Solvent-Free Esterification Reactions
A significant potential application for 1,2-Ethanediol, dipropanoate is in "solvent-free" or

"neat" esterification reactions, where the product itself can serve as the reaction medium. This

approach aligns with the principles of green chemistry by reducing solvent waste.[7][8][9] In the

synthesis of 1,2-Ethanediol, dipropanoate via the esterification of ethylene glycol with

propanoic acid, the product can act as the solvent, particularly as the reaction progresses and

the concentration of the diester increases.

Key Advantages of Solvent-Free Esterification:

Reduced Environmental Impact: Eliminates the need for potentially hazardous and volatile

organic solvents.

Increased Reaction Rate: Higher concentration of reactants can lead to faster reaction times.
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Simplified Work-up: Product isolation is often more straightforward without the need to

remove a solvent.

Improved Process Efficiency: Higher throughput and reduced energy consumption for

solvent removal.

Table 2: Quantitative Data for Representative Solvent-Free Esterification Reactions[7][8][9]

Reactants Catalyst
Temperature
(°C)

Time (h) Yield (%)

Benzoic acid,

Methanol

FeNP@SBA-15

(0.1 mol%)
Reflux 6 >95

Palmitic acid,

Cetyl alcohol

SO₃H-carbon (20

wt%)
90 6 >95

Various

carboxylic acids

and alcohols

I₂/KH₂PO₂
Room Temp (ball

mill)
0.33 45-91

This protocol describes the laboratory-scale synthesis of 1,2-Ethanediol, dipropanoate via

direct esterification without an additional solvent.

Materials:

Ethylene glycol

Propanoic acid

Sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus or a setup for water removal
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Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a

Dean-Stark apparatus, add ethylene glycol (1.0 mol) and propanoic acid (2.2 mol, slight

excess).

Catalyst Addition: Slowly add concentrated sulfuric acid (0.5-1.0 mol%) to the reaction

mixture while stirring.

Heating and Water Removal: Heat the mixture to reflux. The water formed during the

reaction will be collected in the Dean-Stark trap. Continue the reaction until no more water is

collected, indicating the reaction is complete.

Cooling and Neutralization: Allow the reaction mixture to cool to room temperature. Carefully

transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution

to neutralize the acidic catalyst and any unreacted propanoic acid. Repeat the washing until

the aqueous layer is neutral.

Aqueous Wash: Wash the organic layer with deionized water to remove any remaining salts.

Drying: Transfer the organic layer to a clean flask and dry over anhydrous magnesium

sulfate.

Purification: Filter the drying agent and concentrate the filtrate using a rotary evaporator to

obtain crude 1,2-Ethanediol, dipropanoate. For higher purity, the product can be distilled

under reduced pressure.
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Workflow for Solvent-Free Esterification
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Caption: Workflow for the synthesis of 1,2-Ethanediol, dipropanoate via solvent-free

esterification.

Potential Application in Nanoparticle Synthesis
The parent compound, ethylene glycol, is extensively used as both a solvent and a reducing

agent in the polyol synthesis of various metallic nanoparticles.[10][11][12] While direct

experimental evidence for the use of 1,2-Ethanediol, dipropanoate in this application is not

readily available, its properties suggest it could be a viable alternative or co-solvent to

modulate nanoparticle characteristics.

Potential Advantages of 1,2-Ethanediol, dipropanoate in Nanoparticle Synthesis:

Higher Boiling Point: Allows for higher reaction temperatures, which can influence

nanoparticle crystallinity and shape.[13]

Increased Viscosity: May provide better stabilization of the growing nanoparticles, preventing

aggregation.

Different Polarity: The less polar nature compared to ethylene glycol could influence the

solubility of precursors and capping agents, offering another parameter for controlling

nanoparticle size and morphology.

This protocol is a generalized procedure based on the established polyol method, adapted to

explore the potential use of 1,2-Ethanediol, dipropanoate.

Materials:

Metal precursor (e.g., HAuCl₄, AgNO₃)

1,2-Ethanediol, dipropanoate (as solvent)

Capping agent (e.g., polyvinylpyrrolidone - PVP) (optional)

Three-neck flask

Condenser
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Thermometer

Heating mantle with magnetic stirrer

Procedure:

Solvent and Capping Agent: In a three-neck flask, dissolve the capping agent (if used) in 1,2-
Ethanediol, dipropanoate under stirring.

Precursor Addition: In a separate vial, dissolve the metal precursor in a small amount of 1,2-
Ethanediol, dipropanoate.

Heating: Heat the solvent (with capping agent) to the desired reaction temperature (e.g.,

120-180 °C).

Injection: Rapidly inject the metal precursor solution into the hot solvent mixture under

vigorous stirring.

Reaction: Maintain the reaction temperature for a specific duration, during which the

formation of nanoparticles will be indicated by a color change in the solution.

Cooling and Isolation: After the reaction is complete, cool the mixture to room temperature.

The nanoparticles can be isolated by centrifugation and washed with a suitable solvent (e.g.,

ethanol) to remove any unreacted precursors and byproducts.

Consideration of 1,2-Ethanediol, dipropanoate for Nanoparticle Synthesis
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Click to download full resolution via product page

Caption: Logical diagram illustrating the potential application of 1,2-Ethanediol, dipropanoate
in nanoparticle synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086415#1-2-ethanediol-dipropanoate-as-a-solvent-
in-organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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